Cas no 84255-26-5 (1H-Imidazole-5-carboxylicacid, 4-methyl-2-undecyl-)

1H-Imidazole-5-carboxylicacid, 4-methyl-2-undecyl- structure
84255-26-5 structure
Product Name:1H-Imidazole-5-carboxylicacid, 4-methyl-2-undecyl-
CAS No:84255-26-5
MF:C16H28N2O2
MW:280.405724525452
CID:727368
PubChem ID:3019802
Update Time:2025-04-19

1H-Imidazole-5-carboxylicacid, 4-methyl-2-undecyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylicacid, 4-methyl-2-undecyl-
    • 4-methyl-2-undecyl-1H-imidazole-5-carboxylic acid
    • 5-methyl-2-undecyl-1H-imidazole-4-carboxylic acid
    • SY310523
    • EINECS 282-573-9
    • DTXSID90233188
    • 84255-26-5
    • NS00038474
    • Inchi: 1S/C16H28N2O2/c1-3-4-5-6-7-8-9-10-11-12-14-17-13(2)15(18-14)16(19)20/h3-12H2,1-2H3,(H,17,18)(H,19,20)
    • InChI Key: NHZIYMXVHIPXJY-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C)NC(CCCCCCCCCCC)=N1)=O

Computed Properties

  • Exact Mass: 280.215
  • Monoisotopic Mass: 280.215
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.034
  • Boiling Point: 487.4°C at 760 mmHg
  • Flash Point: 248.6°C
  • Refractive Index: 1.515
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